Cas no 186249-50-3 (3-Pyridinecarbonitrile, 1,4,5,6-tetrahydro-2,4,4-trimethyl-6-oxo-)

3-Pyridinecarbonitrile, 1,4,5,6-tetrahydro-2,4,4-trimethyl-6-oxo- structure
186249-50-3 structure
Product Name:3-Pyridinecarbonitrile, 1,4,5,6-tetrahydro-2,4,4-trimethyl-6-oxo-
CAS No:186249-50-3
MF:C9H12N2O
MW:164.204381942749
CID:1378761
Update Time:2024-08-16

3-Pyridinecarbonitrile, 1,4,5,6-tetrahydro-2,4,4-trimethyl-6-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 1,4,5,6-tetrahydro-2,4,4-trimethyl-6-oxo-
    • Inchi: 1S/C9H12N2O/c1-6-7(5-10)9(2,3)4-8(12)11-6/h4H2,1-3H3,(H,11,12)
    • InChI Key: XNYOLBJHUDNIMO-UHFFFAOYSA-N
    • SMILES: C1(C)NC(=O)CC(C)(C)C=1C#N

Computed Properties

  • Exact Mass: 164.09506

Experimental Properties

  • Density: 1.08±0.1 g/cm3(Predicted)
  • Boiling Point: 330.0±42.0 °C(Predicted)
  • PSA: 52.89
  • pka: 13.33±0.70(Predicted)
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